Cas no 80858-99-7 (3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid)

3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid structure
80858-99-7 structure
Product Name:3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid
CAS No:80858-99-7
MF:C10H10O2S
MW:194.250201702118
CID:3284007
PubChem ID:188668
Update Time:2025-04-21

3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2H-1-BENZOTHIOPYRAN-4-CARBOXYLIC ACID, 3,4-DIHYDRO-
    • Z1262395890
    • FNEYWCQEUVIXPB-UHFFFAOYSA-N
    • 3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid
    • DTXSID30920843
    • DB-105165
    • 3,4-dihydro-2H-1-benzothiopyran-4-carboxylicacid
    • DTXCID601349746
    • CHEMBL81625
    • thiochroman-4-carboxylic
    • AKOS017527993
    • Thiochroman-4-carboxylic Acid
    • 80858-99-7
    • 112605-32-0
    • BDBM50022427
    • FDA85899
    • 3,4-dihydro-2h-thiochromene-4-carboxylic acid
    • SCHEMBL1844609
    • EN300-91709
    • 843-461-0
    • 3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid
    • Inchi: 1S/C10H10O2S/c11-10(12)8-5-6-13-9-4-2-1-3-7(8)9/h1-4,8H,5-6H2,(H,11,12)
    • InChI Key: FNEYWCQEUVIXPB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C(=O)O)CC1

Computed Properties

  • Exact Mass: 194.04015073Da
  • Monoisotopic Mass: 194.04015073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 354.7±41.0 °C at 760 mmHg
  • Flash Point: 168.3±27.6 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-dihydro-2H-1-benzothiopyran-4-carboxylic Acid Security Information

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